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Compound of Interest

Compound Name: GDC-0326

Cat. No.: B607616 Get Quote

This document provides crucial safety protocols and logistical guidance for researchers,

scientists, and drug development professionals handling GDC-0326. The following procedures

are designed to ensure the safe handling, use, and disposal of this potent phosphoinositide 3-

kinase (PI3K) inhibitor. Adherence to these guidelines is essential to minimize exposure risks

and maintain a safe laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)
GDC-0326 is a potent, selective PI3Kα inhibitor.[1][2] While a specific Safety Data Sheet (SDS)

was not located, the compound should be handled with the same precautions as other highly

potent powdered compounds and antineoplastic agents. The primary risks associated with

handling GDC-0326 in its powdered form are inhalation and dermal exposure.

Recommended Personal Protective Equipment (PPE):
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Task Required PPE

Handling Solid Compound (Weighing,

Aliquoting)

Double Chemotherapy Gloves, Disposable

Gown, N95 Respirator, and Goggles.[3]

Handling Solubilized Compound
Nitrile Gloves, Laboratory Coat, and Safety

Glasses.

Administering to Animals
Double Chemotherapy Gloves, Disposable

Gown, and Safety Glasses or Face Shield.

Waste Disposal
Double Chemotherapy Gloves, Disposable

Gown, and Safety Glasses.

Operational Plan: From Receipt to Use
A systematic approach to handling GDC-0326 is critical to prevent contamination and ensure

user safety.

Workflow for Handling GDC-0326:
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Caption: Workflow for the safe handling of GDC-0326.

Step-by-Step Handling Procedures:

Receiving: Upon receipt, inspect the container for any damage or leaks. The product is

typically shipped at ambient temperature as a non-hazardous chemical.

Storage: Store the solid compound in a dry, dark place. For short-term storage (days to

weeks), 0-4°C is recommended. For long-term storage (months to years), store at -20°C.[1]

Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and can be stored

at -80°C for up to a year.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b607616?utm_src=pdf-body-img
https://www.benchchem.com/product/b607616?utm_src=pdf-body
https://www.selleckchem.com/products/gdc-0326.html
https://www.selleckchem.com/products/gdc-0326.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of Stock Solutions: All handling of the solid compound, including weighing and

solubilization, should be conducted in a certified chemical fume hood, a glove box, or a

similar containment system to prevent inhalation of the powder.[4][5][6]

Solubilization: GDC-0326 is soluble in DMSO.[1] For in vivo studies, various formulations

using PEG300, Tween-80, corn oil, or SBE-β-CD have been documented.[2]

Disposal Plan
Waste containing GDC-0326, including contaminated PPE, vials, and solutions, must be

treated as hazardous chemical waste.

Waste Segregation and Disposal Protocol:

Contaminated Solids
(Gloves, Gowns, Vials)

Designated Hazardous
Solid Waste Container
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Contaminated Media

Designated Hazardous
Liquid Waste Container

Contaminated Needles
and Syringes

Puncture-Resistant
Sharps Container
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Caption: Waste disposal workflow for GDC-0326.

Solid Waste: Dispose of all contaminated disposable items, such as gloves, gowns, and

empty vials, in a clearly labeled hazardous waste container.

Liquid Waste: Collect all unused solutions and contaminated media in a designated, sealed

hazardous liquid waste container.

Sharps Waste: Dispose of contaminated needles and syringes in a puncture-resistant sharps

container designated for hazardous chemical waste.

Decontamination: Decontaminate work surfaces with an appropriate solvent (e.g., 70%

ethanol) followed by a suitable laboratory detergent.
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Final Disposal: All hazardous waste must be disposed of through your institution's

environmental health and safety office, following all local, state, and federal regulations.

Quantitative Data
The following tables summarize the key quantitative properties of GDC-0326.

Table 1: Physicochemical Properties

Property Value

Molecular Formula C₁₉H₂₂N₆O₃

Molecular Weight 382.42 g/mol

CAS Number 1282514-88-8

Appearance Solid powder

Table 2: Biological Activity

Target Kᵢ

PI3Kα 0.2 nM[1][2]

PI3Kβ 26.6 nM[1]

PI3Kδ 4 nM[1]

PI3Kγ 10.2 nM[1]

Table 3: Solubility Information

Solvent Concentration

DMSO 76 mg/mL (198.73 mM)[1]

Aqueous Media (pH 7.4) 82 µg/mL (Thermodynamic Solubility)[2]
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Experimental Protocols
In Vitro Protocol: Inhibition of PI3K Signaling
This protocol describes the treatment of cells to assess the inhibitory effect of GDC-0326 on

the PI3K pathway.

Experimental Workflow:
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Plate βTC3 cells
(1 x 10⁶ cells/dish)

Incubate for 24 hours

Treat with GDC-0326 (1 µM)
for 2 hours

Lyse cells

Analyze protein expression
(e.g., Western Blot for p-AKT)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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